Cas no 5669-43-2 (Benzenemethanamine, a-phenyl-N-(phenylmethyl)-)

• Product Name: Benzenemethanamine, a-phenyl-N-(phenylmethyl)-
• CAS No: 5669-43-2
• MF: C₂₀H₁₉N
• MW: 273.371565103531
• CID: 348099
• PubChem ID: 12379211
• Update Time: 2025-04-19

Benzenemethanamine, a-phenyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-phenyl-N-(phenylmethyl)-
• PhCH2NHCHPh2
• alpha-Phenyl-N-(Phenylmethyl)benzenemethanamine
• N-benzyl(diphenyl)methanamine
• AKOS000226274
• 5669-43-2
• N-benzyl-1,1-diphenylmethanamine
• SCHEMBL8987650

• Inchi： 1S/C20H19N/c1-4-10-17(11-5-1)16-21-20(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20-21H,16H2
• InChI Key： ADZMDSKONLVKGI-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 273.151749610g/mol
• Monoisotopic Mass: 273.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų